Cas no 102871-31-8 (3-Pentylthiophene)

3-Pentylthiophene structure
3-Pentylthiophene structure
Product Name:3-Pentylthiophene
CAS No:102871-31-8
Molecular Formula:C9H14S
Molecular Weight:154.2725
MDL:MFCD00143182
CID:125314

3-Pentylthiophene Properties

Names and Identifiers

    • Thiophene, 3-pentyl-
    • 3-Pentylthiophene
    • 3-N-PENTYLTHIOPHENE
    • 615FDD13VG
    • 3-Amylthiophene
    • 3-Pentylthiophene, AldrichCPR
    • VT20249
    • FCH1116548
    • Z5434
    • P1127
    • MDL: MFCD00143182
    • InChIKey: PIQKSZYJGUXAQF-UHFFFAOYSA-N
    • Inchi: 1S/C9H14S/c1-2-3-4-5-9-6-7-10-8-9/h6-8H,2-5H2,1H3
    • SMILES: S1C([H])=C([H])C(=C1[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

  • Exact Mass: 154.08200
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 4
  • Heavy Atom Count: 10
  • Complexity: 80.8
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 4.4
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 28.2

Experimental Properties

  • LogP: 3.48080
  • PSA: 28.24000
  • Refractive Index: 1.4970 to 1.5000
  • Boiling Point: 200°C(lit.)
  • Flash Point: 54.551 °C
  • Density: 0,95 g/cm3

3-Pentylthiophene Security Information

3-Pentylthiophene Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Pentylthiophene Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AB65481-1g
3-N-Pentylthiophene
102871-31-8 >97.0%(GC)
1g
$225.00 2024-04-20
Aaron
AR003KJ9-100mg
3-N-PENTYLTHIOPHENE
102871-31-8 97%
100mg
$12.00
abcr
AB145968-1 g
3-n-Pentylthiophene, 95%; .
102871-31-8 95%
1 g
€183.00 2023-07-20
Ambeed
A813185-5g
3-n-Pentylthiophene
102871-31-8 97%
5g
$242.0
Chemenu
CM363621-1g
3-pentylthiophene
102871-31-8 95%+
1g
$101 2022-09-30
Fluorochem
050960-1g
3-Pentylthiophene
102871-31-8 >97.0%(GC)
1g
£99.00 2022-03-01
Matrix Scientific
204344-5g
3-Pentylthiophene
102871-31-8
5g
$409.00 2023-09-05
TRC
B510553-10mg
3-Pentylthiophene
102871-31-8
10mg
$ 50.00 2022-06-07
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
P160671-1G
3-Pentylthiophene
102871-31-8 >97.0%(GC)
1g
¥644.90 2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1238699-1g
3-Pentylthiophene
102871-31-8 98%
1g
¥759.00 2023-11-22

3-Pentylthiophene Suppliers

SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier Audited Supplier
(CAS:102871-31-8)
MR./MRS.:XU NV SHI
Phone:15221998634
Email:1986399151@qq.com

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Amadis Chemical Company Limited
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Purity:99%
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